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Compound of Interest

Compound Name: Boc-eda-ET hcl

Cat. No.: B2954576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of Boc-eda-ET HCL, a versatile building block in organic and medicinal

chemistry. The information is curated for researchers and professionals in drug development

and related scientific fields.

Chemical Identity and Properties
Boc-eda-ET HCL is the hydrochloride salt of N-Boc-N'-ethyl-ethylenediamine. The tert-

butyloxycarbonyl (Boc) group serves as a protecting group for one of the amine functionalities,

allowing for selective reactions at the other amine. This differential reactivity is crucial in multi-

step syntheses.[1]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name

tert-butyl N-[2-
(ethylamino)ethyl]carbamate;hydrochlori
de[2]

Synonyms

Boc-EDA-Et*HCl, N-t-Butyloxycarbonyl-N'-ethyl-

1,2-ethylenediamine hydrochloride, tert-Butyl (2-

(ethylamino)ethyl)carbamate hydrochloride[2][3]

CAS Number 1073659-87-6[2][3]

Molecular Formula C₉H₂₁ClN₂O₂[2]

| PubChem CID | 53413815[2] |

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 224.73 g/mol [2]

Appearance

White crystalline powder

(inferred from related

compounds)

[4][5]

Melting Point
101-109 °C (for a related

compound, CAS 105628-63-5)
[4]

| Storage Temperature | 2-8°C |[3] |

Experimental Protocols
2.1. Synthesis of N-Boc-ethylenediamine (Parent Compound)

A common method for the synthesis of the parent compound, N-Boc-ethylenediamine, involves

the selective protection of one amine group of ethylenediamine.[6]

Reactants:
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Ethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Solvent (e.g., Dichloromethane - DCM)

Procedure:

Ethylenediamine and Boc₂O are mixed in the solvent. The reaction is often cooled to 0-

5°C to manage its exothermic nature.[6]

The nucleophilic amino group attacks the carbonyl carbon of the Boc₂O.[6]

The reaction proceeds for 2-4 hours at room temperature.[6]

The product is purified through an aqueous workup, including extraction with DCM and

washing with a dilute acid to remove any unreacted ethylenediamine.[6]

The organic layer is dried and the solvent is evaporated to yield N-Boc-ethylenediamine.

[6]

2.2. Synthesis of Boc-eda-ET HCL

The synthesis of the N'-ethyl derivative can be achieved through reductive amination of N-Boc-

ethylenediamine.

Reactants:

N-Boc-ethylenediamine

Ethyl glyoxylate hydrate

Reducing agent (e.g., Sodium borohydride)

Solvent (e.g., Methanol)

Hydrochloric acid

Procedure:
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N-Boc-ethylenediamine is reacted with ethyl glyoxylate hydrate via reductive alkylation to

form an intermediate.

This intermediate is then treated with hydrochloric acid to yield the final hydrochloride salt.

This method is reported to provide the product in high yield and purity without the need for

chromatography.

Applications in Research and Development
Boc-protected diamines like Boc-eda-ET HCL are valuable intermediates in several areas:

Pharmaceutical Development: They serve as key building blocks for complex molecules with

specific amine functionalities, particularly in the synthesis of pharmaceuticals.[4]

Peptide Synthesis: The Boc protecting group is fundamental in peptide chemistry, allowing

for the controlled, sequential addition of amino acids or peptide fragments.[1]

Bioconjugation: This compound can be used as a linker to attach biomolecules to other

molecules or surfaces, which is essential for creating advanced drug delivery systems and

diagnostic tools.[4]

Materials Science: It is also used in the preparation of functionalized polymers and other

materials.[4]

Visualized Workflows and Pathways
4.1. General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of

Boc-protected ethylenediamine derivatives.

Caption: Generalized workflow for the synthesis of N-Boc-ethylenediamine.

4.2. Role in Drug Development Logic

The diagram below outlines the logical role of Boc-eda-ET HCL as a building block in a drug

development pipeline.
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Caption: Logical flow of using Boc-eda-ET HCL in multi-step synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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